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Compound of Interest

Compound Name: 2-(3-Bromophenyl)triphenylene

Cat. No.: B572025 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(3-Bromophenyl)triphenylene is a polycyclic aromatic hydrocarbon derivative that has

garnered significant interest as a key intermediate in the field of organic electronics.[1] Its rigid,

planar triphenylene core provides inherent thermal stability and favorable charge transport

properties, while the strategically placed bromo-phenyl group offers a reactive handle for

further chemical modifications. This technical guide provides a comprehensive overview of the

known properties, synthesis, and applications of 2-(3-Bromophenyl)triphenylene, with a focus

on its role in the development of advanced materials.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 2-(3-Bromophenyl)triphenylene is

presented in Table 1. This data has been compiled from various chemical suppliers and public

databases.

Table 1: Physical and Chemical Properties of 2-(3-Bromophenyl)triphenylene
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Property Value Reference(s)

CAS Number 1313514-53-2 [2][3][4]

Molecular Formula C₂₄H₁₅Br [2][3]

Molecular Weight 383.28 g/mol [3][4]

Appearance
White to yellow powder or

crystals
[4]

Melting Point 147.0 to 151.0 °C [4]

Purity ≥98% (GC) [3][5]

Boiling Point (Predicted) 556.4 ± 19.0 °C [4]

Density (Predicted) 1.402 ± 0.06 g/cm³ [4]

Solubility
Insoluble in water. Soluble in

common organic solvents.
[6]

Storage Temperature
Room Temperature, sealed in

dry conditions
[3][4]

Table 2: Computational Data for 2-(3-Bromophenyl)triphenylene

Property Value Reference(s)

Topological Polar Surface Area

(TPSA)
0 Å² [3]

LogP (Predicted) 7.5757 [3]

Hydrogen Bond Acceptors 0 [3]

Hydrogen Bond Donors 0 [3]

Rotatable Bonds 1 [3]
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While a specific, detailed experimental protocol for the synthesis of 2-(3-
Bromophenyl)triphenylene is not readily available in peer-reviewed literature, its structure

lends itself to common aryl-aryl bond-forming reactions. The following sections describe

generalized experimental protocols for the synthesis of substituted triphenylenes, which can be

adapted for the target molecule.

Suzuki-Miyaura Cross-Coupling
The Suzuki-Miyaura coupling is a versatile method for forming carbon-carbon bonds between

aryl halides and aryl boronic acids or esters. For the synthesis of a 2-aryltriphenylene

derivative, this would typically involve the coupling of a bromotriphenylene derivative with a

phenylboronic acid, or a triphenylene boronic acid with a bromo-benzene derivative.

General Experimental Protocol (Adapted from similar syntheses):[7][8][9][10][11]

Reactant Preparation: In an inert atmosphere (e.g., under argon or nitrogen), a reaction flask

is charged with the aryl halide (1.0 eq.), the arylboronic acid or ester (1.1-1.5 eq.), and a

suitable base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄, 2.0-3.0 eq.).

Solvent Addition: A degassed solvent or solvent mixture (e.g., toluene, dioxane, DMF, and/or

water) is added to the flask.

Catalyst Addition: A palladium catalyst (e.g., Pd(PPh₃)₄, Pd(OAc)₂, or PdCl₂(dppf), 1-5 mol%)

and, if necessary, a phosphine ligand (e.g., PPh₃, SPhos, or XPhos) are added to the

reaction mixture.

Reaction Execution: The mixture is heated to a temperature between 80-120 °C and stirred

for 12-48 hours. The reaction progress is monitored by thin-layer chromatography (TLC) or

gas chromatography-mass spectrometry (GC-MS).

Work-up: Upon completion, the reaction is cooled to room temperature, and the organic layer

is extracted with a suitable solvent (e.g., ethyl acetate or dichloromethane). The combined

organic layers are washed with water and brine, dried over anhydrous sodium sulfate or

magnesium sulfate, and concentrated under reduced pressure.

Purification: The crude product is purified by column chromatography on silica gel using a

suitable eluent system (e.g., a hexane/ethyl acetate gradient) to yield the pure substituted
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Figure 1: Generalized workflow for Suzuki-Miyaura cross-coupling.

Nickel-Mediated Yamamoto Coupling
The Yamamoto coupling is an effective method for the synthesis of symmetric biaryls and can

be applied to the cyclotrimerization of o-dihaloarenes to form triphenylenes. This method is

particularly useful for the synthesis of electron-deficient triphenylene derivatives.[12][13][14][15]

[16]

General Experimental Protocol (Adapted from similar syntheses):[12][13][17]
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Catalyst Preparation: In a glovebox, an oven-dried flask is charged with bis(1,5-

cyclooctadiene)nickel(0) [Ni(COD)₂] (1.25-3.0 eq.), 2,2'-bipyridine (bpy) (1.25-3.0 eq.), and

1,5-cyclooctadiene (COD) (2.0-3.0 eq.).

Solvent Addition: Anhydrous tetrahydrofuran (THF) is added, and the mixture is stirred at

room temperature until a dark purple solution forms.

Substrate Addition: A solution of the o-dibromoarene (1.0 eq.) in anhydrous THF is added to

the catalyst mixture.

Reaction Execution: The reaction is stirred at room temperature for 24 hours.

Work-up: The reaction is quenched by the slow addition of 1 M HCl. The product is extracted

with an organic solvent such as dichloromethane. The combined organic layers are washed

with water and brine, dried over anhydrous sodium sulfate, and concentrated under reduced

pressure.

Purification: The crude product is purified by column chromatography on silica gel.
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Figure 2: Generalized workflow for Nickel-Mediated Yamamoto Coupling.

Spectroscopic Data
Detailed experimental spectroscopic data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) for 2-(3-
Bromophenyl)triphenylene are not currently available in the public domain or peer-reviewed

literature. Characterization of this compound would typically involve these standard analytical

techniques. For reference, the analysis of similar brominated aromatic compounds and

triphenylene itself would inform the expected spectral features.

Applications in Organic Electronics
The primary application of 2-(3-Bromophenyl)triphenylene is as a crucial intermediate in the

manufacturing of materials for Organic Light Emitting Diodes (OLEDs).[1]
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Host and Charge Transport Materials: Its rigid and planar triphenylene core facilitates

efficient charge transport, a critical property for host materials and materials used in charge

transport layers of OLED devices.[1]

Synthetic Versatility: The bromine atom on the phenyl substituent serves as a reactive site

for further functionalization through various cross-coupling reactions. This allows for the

synthesis of more complex and tailored molecules with specific electronic and photophysical

properties required for high-performance OLEDs.[1]
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Figure 3: Logical workflow of 2-(3-Bromophenyl)triphenylene as an OLED intermediate.

Biological Activity
Currently, there is no information available in the scientific literature to suggest that 2-(3-
Bromophenyl)triphenylene has been investigated for any biological activity or its potential

applications in drug development. Its molecular structure, being a large, hydrophobic, and

relatively inert polycyclic aromatic hydrocarbon, does not immediately suggest significant drug-

like properties.

Safety Information
Based on available safety data sheets, 2-(3-Bromophenyl)triphenylene should be handled

with appropriate precautions in a laboratory setting.

Hazard Statements: May be harmful if swallowed.

Precautionary Statements: Wear protective gloves/protective clothing/eye protection/face

protection. IF IN EYES: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.

Storage: Keep container tightly closed in a dry and well-ventilated place.

Conclusion
2-(3-Bromophenyl)triphenylene is a valuable intermediate in the synthesis of advanced

materials for organic electronics, particularly for OLED applications. Its synthesis can likely be

achieved through established cross-coupling methodologies such as the Suzuki-Miyaura and

Yamamoto reactions. While detailed characterization data is not widely published, its known

physical and chemical properties, along with its key role in materials science, make it a

compound of interest for researchers in the field. Further investigation into its photophysical

properties and the performance of its derivatives in electronic devices would be of significant

value. At present, there is no indication of its utility in the field of drug development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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